Cas no 82391-02-4 (2H-Pyran, tetrahydro-2-methyl-2-(3-nitrophenoxy)-)

• Product Name: 2H-Pyran, tetrahydro-2-methyl-2-(3-nitrophenoxy)-
• CAS No: 82391-02-4
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 692132
• PubChem ID: 71418709
• Update Time: 2025-04-19

2H-Pyran, tetrahydro-2-methyl-2-(3-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, tetrahydro-2-methyl-2-(3-nitrophenoxy)-
• 2-methyl-2-(3-nitrophenoxy)oxane
• DTXSID00838002
• 82391-02-4

• Inchi： 1S/C12H15NO4/c1-12(7-2-3-8-16-12)17-11-6-4-5-10(9-11)13(14)15/h4-6,9H,2-3,7-8H2,1H3
• InChI Key： OUPNLMOXBNOAHP-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C)OC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.3Ų